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Compound of Interest

Compound Name: SQ 11,447
CAS No.: 33406-68-7
Cat. No.: B1218931
Get Quote
. J

To: Researchers, Scientists, and Drug Development Professionals
Subject: Comprehensive Analysis of the Therapeutic Potential of SQ 11,447

This document serves as a foundational guide to the chemical entity SQ 11,447. Despite a
comprehensive search of publicly available scientific literature and databases, SQ 11,447
remains a largely uncharacterized molecule. This guide provides all available information on its
chemical identity and structure, while highlighting the current knowledge gap regarding its
biological activity and potential therapeutic applications.

Chemical Identity and Structure

SQ 11,447 is a chemical compound with the systematic IUPAC name 1-[2-[3-
(dimethylamino)propylsulfanyl]phenyl]-3-methylurea. Its chemical formula is C13H21N30S,
and it has a molecular weight of 267.39 g/mol .

Table 1: Chemical Identifiers for SQ 11,447

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1218931#bc-rfq
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-sq-11-447-a-compound-awaiting-discovery
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-sq-11-447-a-compound-awaiting-discovery
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-sq-11-447-a-compound-awaiting-discovery
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-sq-11-447-a-compound-awaiting-discovery
https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#in-depth-technical-guide-sq-11-447-a-compound-awaiting-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-

IUPAC Name methylurea

Molecular Formula C13H21N30S

Molecular Weight 267.39 g/mol

CAS Number 33406-68-7

PubChem CID 193155

InChl Key LNAUGIJFFGNNRW-UHFFFAOY SA-N
SMILES CNC(=0O)NC1=CC=CC=C1SCCCN(C)C

Current Understanding of Biological Activity

As of the date of this report, there is no publicly available data detailing the biological activity,
mechanism of action, or pharmacological properties of SQ 11,447. Extensive searches of
scientific literature and clinical trial registries have not yielded any studies associated with this
specific compound.

The core structure of SQ 11,447 contains a urea moiety, a functional group present in many
biologically active compounds. Urea and thiourea derivatives have been explored for a wide
range of therapeutic applications, including but not limited to:

e Anticancer agents: Certain urea derivatives have demonstrated cytotoxic effects against
various cancer cell lines.

e Enzyme inhibitors: The urea functional group can participate in hydrogen bonding and other
interactions within enzyme active sites, leading to inhibitory activity.

o Receptor modulators: Compounds containing urea motifs have been developed as agonists
or antagonists for various cell surface and nuclear receptors.

The presence of a thioether and a dimethylamino group in SQ 11,447 further adds to its
chemical complexity and potential for biological interactions. However, without experimental
data, any discussion of its therapeutic potential remains speculative.
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Potential Future Research Directions

Given the lack of existing research, SQ 11,447 represents a novel chemical entity for
exploration. A logical workflow for investigating its therapeutic potential would involve a series

of screening and profiling experiments.

Diagram 1: Proposed Workflow for Investigating SQ 11,447
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Caption: A logical progression for the initial investigation of SQ 11,447.

Conclusion
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SQ 11,447 is a defined chemical structure that is currently a blank slate in the landscape of
pharmacological research. This guide provides the foundational chemical information
necessary for any researcher interested in exploring its potential. The absence of existing data
presents a unique opportunity for novel discovery. Future research efforts, beginning with broad
screening campaigns, will be essential to unlock any therapeutic promise held by this molecule.
This document will be updated as any new information regarding the biological activity and
potential applications of SQ 11,447 becomes publicly available.

» To cite this document: BenchChem. [In-depth Technical Guide: SQ 11,447 - A Compound
Awaiting Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218931/docs#in-depth-technical-guide-sg-11-447-a-
compound-awaiting-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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